Cas no 45514-28-1 (3H-Pyrazol-3-one, 4,5-diamino-2,4-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 4,5-diamino-2,4-dihydro-
• CAS No: 45514-28-1
• MF: C₃H₆N₄O
• MW: 114.105939388275
• CID: 2828064
• PubChem ID: 3015656
• Update Time: 2025-04-21

3H-Pyrazol-3-one, 4,5-diamino-2,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3,4-Diamino-1H-pyrazol-5(4H)-one
• AKOS006363002
• 45514-28-1
• 3H-Pyrazol-3-one, 4,5-diamino-2,4-dihydro-
• DTXSID70388483

• Inchi： 1S/C3H6N4O/c4-1-2(5)6-7-3(1)8/h1H,4H2,(H2,5,6)(H,7,8)
• InChI Key： PZQUSVQXQJZMJH-UHFFFAOYSA-N
• SMILES： O=C1C(C(N)=NN1)N

Computed Properties

• Exact Mass: 114.05416083Da
• Monoisotopic Mass: 114.05416083Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 93.5Ų